Cas no 84547-87-5 (4-Chloro-1H-pyrazole-3-carboxylic acid)

4-Chloro-1H-pyrazole-3-carboxylic acid structure

84547-87-5 structure

Product Name:4-Chloro-1H-pyrazole-3-carboxylic acid

CAS No:84547-87-5

MF:C₄H₃ClN₂O₂

MW:146.531819581985

MDL:MFCD01459881

CID:94965

PubChem ID:329765138

Update Time:2024-10-26

4-Chloro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-1H-pyrazole-3-carboxylic acid
- 4-CHLORO-1H-PYRAZOLE-5-CARBOXYLIC ACID
- 4-chloro-1H-pyrazole-3-carboxylic acid(SALTDATA: FREE)
- 4-Chloro-3-pyrazolecarboxylic acid
- 4-chloro-2H-pyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylic acid, 4-chloro-
- ZOLUACWHRMUETA-UHFFFAOYSA-N
- 4-chloropyrazole-3-carboxylic acid
- 4-chloropyrazolecarboxylic
- STK301290
- SBB000096
- BBL015799
- 4-chloro-1H-pyrazole-3-carboxylicacid
- AK-
- 4-Chloro-1H-pyrazole-3-carboxylic acid (ACI)
- DA-16841
- SY014072
- 4-Chloro-1H-pyrazole-3-carboxylic acid, 95%
- DTXCID30294511
- W10253
- 1H-pyrazole-5-carboxylic acid, 4-chloro-
- W-203922
- AKOS005144469
- DTXSID30343432
- EN300-83461
- 4-Chloro-1H-pyrazole-3-carboxylic acid #
- 1H-Pyrazole-3-carboxylicacid,4-chloro-(9CI)
- DS-3139
- 84547-87-5
- MFCD01459881
- AKOS000265914
- ALBB-013432
- SCHEMBL950773
- CS-W005681
- MDL： MFCD01459881
- Inchi： 1S/C4H3ClN2O2/c5-2-1-6-7-3(2)4(8)9/h1H,(H,6,7)(H,8,9)
- InChI Key： ZOLUACWHRMUETA-UHFFFAOYSA-N
- SMILES： O=C(C1C(Cl)=CNN=1)O

Computed Properties

Exact Mass: 145.9883050g/mol
Monoisotopic Mass: 145.9883050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66
XLogP3: 0.7

Experimental Properties

Density: 1.714±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 255-260 °C
Boiling Point: 389.8°C at 760 mmHg
Flash Point: 189.5°C
Refractive Index: 1.635
Solubility: Slightly soluble (2.1 g/l) (25 º C),

4-Chloro-1H-pyrazole-3-carboxylic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：

4-Chloro-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KA788-100mg	4-Chloro-1H-pyrazole-3-carboxylic acid	84547-87-5	96%	100mg	139CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KA788-250mg	4-Chloro-1H-pyrazole-3-carboxylic acid	84547-87-5	96%	250mg	317CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KA788-5g	4-Chloro-1H-pyrazole-3-carboxylic acid	84547-87-5	96%	5g	2147.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KA788-1g	4-Chloro-1H-pyrazole-3-carboxylic acid	84547-87-5	96%	1g	497.0CNY	2021-07-14
Fluorochem	014524-250mg	4-Chloro-1H-pyrazole-3-carboxylic acid	84547-87-5	95%	250mg	￡43.00	2022-03-01
Fluorochem	014524-1g	4-Chloro-1H-pyrazole-3-carboxylic acid	84547-87-5	95%	1g	￡118.00	2022-03-01
Fluorochem	014524-5g	4-Chloro-1H-pyrazole-3-carboxylic acid	84547-87-5	95%	5g	￡496.00	2022-03-01
Fluorochem	014524-25g	4-Chloro-1H-pyrazole-3-carboxylic acid	84547-87-5	95%	25g	￡1485.00	2022-03-01
TRC	C422033-25mg	4-Chloro-1h-pyrazole-3-carboxylic acid	84547-87-5		25mg	$64.00	2023-05-18
TRC	C422033-50mg	4-Chloro-1h-pyrazole-3-carboxylic acid	84547-87-5		50mg	$75.00	2023-05-18

4-Chloro-1H-pyrazole-3-carboxylic acid Production Method

Production Method 1

1621-91-6

84547-87-5

Reaction Conditions

1.1 Reagents: Sodium chloride Solvents: Chloroform , Water ; 15 °C

Reference

The Reactivity Trends in Electrochemical Chlorination and Bromination of N-Substituted and N-Unsubstituted Pyrazoles*

Lyalin, B. V.; et al, Chemistry of Heterocyclic Compounds (New York, 2014, 49(11), 1599-1610

Production Method 2

401517-15-5

84547-87-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, 120 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

Pyrazole-3/5-carboxylic acids from 3/5-trifluoromethyl NH-pyrazoles

Ermolenko, Mikhail S.; et al, Tetrahedron, 2013, 69(1), 257-263

Production Method 3

15878-08-7

84547-87-5

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 3 d, rt; 5 h, 70 °C

Reference

3-Substituted pyrazoles and 4-substituted triazoles as inhibitors of human 15-lipoxygenase-1

Pelcman, Benjamin; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(15), 3024-3029

Production Method 4

15878-08-7

84547-87-5

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 4 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Preparations of 4-Substituted 3-Carboxypyrazoles

Janin, Yves L., Journal of Heterocyclic Chemistry, 2013, 50(6), 1410-1414

Production Method 5

1621-91-6

84547-87-5

Reaction Conditions

1.1 Reagents: Sodium chloride Solvents: Water ; 15 °C

Reference

Electrosynthesis of 4-chloropyrazolecarboxylic acids

Lyalin, B. V.; et al, Russian Chemical Bulletin, 2010, 58(2), 291-296

Production Method 6

401517-15-5

84547-87-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, 150 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Synthesis and evaluation of original bioisosteres of bacterial type IIA topoisomerases inhibitors

Petrella, Stephanie; et al, Canadian Journal of Chemistry, 2016, 94(3), 240-250

Production Method 7

1189363-78-7

84547-87-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide

Reference

3-Substituted pyrazoles and 4-substituted triazoles as inhibitors of human 15-lipoxygenase-1

Pelcman, Benjamin; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(15), 3024-3029

Production Method 8

1453-58-3

84547-87-5

Reaction Conditions

1.1 Reagents: Chlorine Solvents: Carbon tetrachloride ; -78 °C; overnight, rt
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 3 d, rt; 5 h, 70 °C

Reference

3-Substituted pyrazoles and 4-substituted triazoles as inhibitors of human 15-lipoxygenase-1

Pelcman, Benjamin; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(15), 3024-3029

Production Method 9

84547-87-5

1621-91-6

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; overnight, pH 9.5, rt
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl , Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C

Reference

Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis

Li, Jian-Yuan; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

4-Chloro-1H-pyrazole-3-carboxylic acid Raw materials

4-Chloro-1H-pyrazole-3-carboxylic acid Preparation Products

4-Chloro-1H-pyrazole-3-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:84547-87-5)4-Chloro-1H-pyrazole-5-carboxylic acid

Order Number:A10155

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 15:17

Price ($):226.0

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Amadis Chemical Company Limited

(CAS:84547-87-5)4-Chloro-1H-pyrazole-5-carboxylic acid

Purity:99%

Quantity:10g

Price ($):226.0